Cas no 89622-08-2 (2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel-)

• Product Name: 2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel-
• CAS No: 89622-08-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 594664
• Update Time: 2023-03-29

2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-carboxylic acid,5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, cis-
• 2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel-
• 2-Cyclohexene-1-carboxylicacid,5-[[(1,1-dimethylethoxy)carbonyl]amino]-,methylester,cis-

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(16)14-10-7-5-6-9(8-10)11(15)17-4/h5-6,9-10H,7-8H2,1-4H3,(H,14,16)/t9-,10+/m0/s1
• InChI Key： NQYFMEUOKUMJOS-VHSXEESVSA-N
• SMILES： [C@@H]1(C(OC)=O)C[C@H](NC(OC(C)(C)C)=O)CC=C1

Computed Properties

• Exact Mass: 255.147
• Monoisotopic Mass: 255.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2